N-benzyl-1-(4-fluorophenyl)-3,4-dihydro-1H-pyrrolo[1,2-a]pyrazine-2-carboxamide

• IUPAC Name: N-benzyl-1-(4-fluorophenyl)-3,4-dihydro-1H-pyrrolo[1,2-a]pyrazine-2-carboxamide
• InChI: InChI=1S/C21H20FN3O/c22-18-10-8-17(9-11-18)20-19-7-4-12-24(19)13-14-25(20)21(26)23-15-16-5-2-1-3-6-16/h1-12,20H,13-15H2,(H,23,26)
• InChI Key: HXRSNBXVGHYYAP-UHFFFAOYSA-N
• Canonical SMILES: C1CN(C(C2=CC=CN21)C3=CC=C(C=C3)F)C(=O)NCC4=CC=CC=C4
• Molecular Formula: C21H20FN3O
• Molecular Weight: 349.4 g/mol
• CAS No.: 900012-57-9

Description

“N-benzyl-1-(4-fluorophenyl)-3,4-dihydro-1H-pyrrolo[1,2-a]pyrazine-2-carboxamide” is a compound that belongs to the class of pyrrolopyrazine derivatives. Pyrrolopyrazine is a biologically active scaffold that contains pyrrole and pyrazine rings. Compounds with this scaffold have exhibited various biological activities, such as antimicrobial, anti-inflammatory, antiviral, antifungal, antioxidant, antitumor, and kinase inhibitory.

Synthesis Analysis

The synthesis of pyrrolopyrazine derivatives, including “this compound”, involves various methods such as cyclization, ring annulation, cycloaddition, and direct C-H arylation.

Molecular Structure Analysis

The molecular structure of “this compound” includes a pyrrole ring and a pyrazine ring, which are part of the pyrrolopyrazine scaffold.

Chemical Reactions Analysis

The chemical reactions involved in the synthesis of pyrrolopyrazine derivatives include cyclization, ring annulation, cycloaddition, and direct C-H arylation.

Scientific Research Applications

Synthesis and Antiviral Properties

• Novel Synthesis Approaches : A study by Hebishy et al. (2020) detailed a new synthetic route to benzamide-based 5-aminopyrazoles and their derivatives, demonstrating significant antiavian influenza virus activity. This research underscores the utility of such compounds in developing antiviral agents against the H5N1 subtype of the influenza A virus (Hebishy, Salama, & Elgemeie, 2020).

Anxiolytic Drug Development

• Pharmacological Studies : Research conducted by Yarkova et al. (2019) synthesized novel pyrrolo[1,2-a]pyrazine ligands showing high affinity for the 18-kDa translocator protein (TSPO) and demonstrated significant anxiolytic activity, highlighting the potential for developing new anxiolytic drugs (Yarkova et al., 2019).

Fluorescence and Photophysical Properties

• Fluorescence Studies : Yamaji et al. (2017) explored the synthesis and photophysical properties of benzamides and their difluoroboronated complexes. These compounds exhibit blue fluorescence and are considered for applications in organic materials and biological studies (Yamaji et al., 2017).

Antimicrobial and Anticancer Activities

• Antimicrobial and Antiproliferative Activities : Fahim et al. (2021) reported on the synthesis of novel heterocycles with significant antimicrobial and in vitro anticancer activities, including derivatives of pyrrolo[1,2-a]pyrimidine. Their molecular docking studies further elucidate the compounds' potential mechanisms of action (Fahim, Tolan, Awad, & Ismael, 2021).

Future Directions

Pyrrolopyrazine derivatives, including “N-benzyl-1-(4-fluorophenyl)-3,4-dihydro-1H-pyrrolo[1,2-a]pyrazine-2-carboxamide”, are an attractive scaffold for drug discovery research. The synthetic methods and biological activities of these compounds will certainly help medicinal chemistry researchers design and synthesize new leads to treat various diseases.